Cas no 886502-33-6 (4-methoxy-2-(trifluoromethoxy)benzonitrile)

4-methoxy-2-(trifluoromethoxy)benzonitrile structure
886502-33-6 structure
Product name:4-methoxy-2-(trifluoromethoxy)benzonitrile
CAS No:886502-33-6
MF:C9H6F3NO2
MW:217.144652843475
MDL:MFCD06660284
CID:1926719

4-methoxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2-(trifluoromethoxy)benzonitrile
    • AGN-PC-01LREA
    • SureCN1980445
    • CTK7A1205
    • MolPort-000-166-422
    • JRD-1898
    • SBB095368
    • AG-A-76330
    • MDL: MFCD06660284
    • Inchi: InChI=1S/C9H6F3NO2/c1-14-7-3-2-6(5-13)8(4-7)15-9(10,11)12/h2-4H,1H3
    • InChI Key: KCDAVWNDFNGBFU-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C=C1)C#N)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

4-methoxy-2-(trifluoromethoxy)benzonitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB205648-25g
4-Methoxy-2-(trifluoromethoxy)benzonitrile, 97%; .
886502-33-6 97%
25g
€718.20 2024-04-16
eNovation Chemicals LLC
D335465-1g
4-METHOXY-2-(TRIFLUOROMETHOXY)BENZONITRILE
886502-33-6 97%
1g
$202 2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M860336-1g
4-methoxy-2-(trifluoromethoxy)benzonitrile
886502-33-6 ≥98%
1g
¥556.20 2022-09-01
abcr
AB205648-1g
4-Methoxy-2-(trifluoromethoxy)benzonitrile, 97%; .
886502-33-6 97%
1g
€104.10 2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1387667-1g
4-Methoxy-2-(trifluoromethoxy)benzonitrile
886502-33-6 98%
1g
¥970.00 2024-04-26
Ambeed
A954551-5g
4-Methoxy-2-(trifluoromethoxy)benzonitrile
886502-33-6 98%
5g
$127.0 2024-08-02
Aaron
AR00GYVV-100mg
4-Methoxy-2-(trifluoromethoxy)benzonitrile
886502-33-6 98%
100mg
$24.00 2025-01-24
eNovation Chemicals LLC
D335465-100mg
4-METHOXY-2-(TRIFLUOROMETHOXY)BENZONITRILE
886502-33-6 97%
100mg
$150 2025-02-28
eNovation Chemicals LLC
D335465-5g
4-METHOXY-2-(TRIFLUOROMETHOXY)BENZONITRILE
886502-33-6 97%
5g
$670 2024-05-23
eNovation Chemicals LLC
D335465-250mg
4-METHOXY-2-(TRIFLUOROMETHOXY)BENZONITRILE
886502-33-6 97%
250mg
$160 2025-02-28

4-methoxy-2-(trifluoromethoxy)benzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:886502-33-6)4-methoxy-2-(trifluoromethoxy)benzonitrile
Purity:99%
Quantity:25g
Price ($):426.0